Cas no 877790-55-1 (1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine)

• Product Name: 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine
• CAS No: 877790-55-1
• MF: C₂₀H₂₃ClN₄
• MW: 354.876423120499
• CID: 5421582
• Update Time: 2025-07-09

1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2,5-dimethyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(4-chlorophenyl)-2,5-dimethyl-7-(4-methyl-1-piperidinyl)-
• 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine

• Inchi： 1S/C20H23ClN4/c1-13-8-10-24(11-9-13)18-12-14(2)22-20-19(15(3)23-25(18)20)16-4-6-17(21)7-5-16/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： JKZZKHNOWJOXOA-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(N1CCC(C)CC1)=CC(C)=N2

Additional information on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine

Research Brief on 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine (CAS: 877790-55-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazolo[1,5-a]pyrimidine derivatives as potential therapeutic agents. Among these, the compound 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine (CAS: 877790-55-1) has garnered attention due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, with its unique chemical structure, has been investigated for its interaction with various biological targets. Recent studies have demonstrated its efficacy as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. The presence of the 4-chlorophenyl and dimethylpyrazolo groups is believed to enhance its binding affinity and selectivity, making it a candidate for further optimization in drug design.

In terms of synthesis, researchers have developed efficient routes to produce 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine with high yield and purity. Key steps involve the condensation of appropriately substituted pyrazolo[1,5-a]pyrimidine precursors with 4-methylpiperidine derivatives under controlled conditions. The use of catalysts such as palladium complexes has been reported to improve the reaction efficiency, as evidenced by recent publications in leading chemistry journals.

Biological evaluations of this compound have revealed its potential in treating conditions such as anxiety, depression, and chronic pain. In vitro studies using neuronal cell lines have shown that it exhibits significant activity at nanomolar concentrations, with minimal cytotoxicity. Furthermore, in vivo models have corroborated these findings, demonstrating improved behavioral outcomes in treated subjects compared to controls. These results suggest that 877790-55-1 could serve as a lead compound for the development of novel central nervous system (CNS) therapeutics.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the piperidine moiety to enhance pharmacokinetic properties while maintaining the desired pharmacological effects. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the development of derivatives with improved profiles.

In conclusion, 1-3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-methylpiperidine (CAS: 877790-55-1) represents a promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Continued research into its mechanism of action and optimization of its chemical properties will be critical in realizing its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the bedside.